Cas no 2260936-34-1 (3-(Trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: 3-(Trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 2260936-34-1
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 6196452
• PubChem ID: 137928438
• Update Time: 2025-06-09

3-(Trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)piperidine-3-carboxylic acid
• EN300-6497902
• 2260936-34-1
• GDEAPMNTAZDQJE-UHFFFAOYSA-N

• Inchi： 1S/C7H10F3NO2/c8-7(9,10)6(5(12)13)2-1-3-11-4-6/h11H,1-4H2,(H,12,13)
• InChI Key： GDEAPMNTAZDQJE-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CNCCC1)(F)F

Computed Properties

• Exact Mass: 197.06636305g/mol
• Monoisotopic Mass: 197.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(Trifluoromethyl)piperidine-3-carboxylic acid

Recent Advances in the Application of 3-(Trifluoromethyl)piperidine-3-carboxylic acid (CAS: 2260936-34-1) in Chemical Biology and Pharmaceutical Research

The compound 3-(Trifluoromethyl)piperidine-3-carboxylic acid (CAS: 2260936-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This trifluoromethyl-substituted piperidine derivative serves as a versatile building block in medicinal chemistry, particularly in the design of novel drug candidates targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies have demonstrated its utility as a key intermediate in the synthesis of bioactive molecules with improved pharmacokinetic profiles and target selectivity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in developing potent gamma-aminobutyric acid (GABA) receptor modulators. Researchers utilized 3-(Trifluoromethyl)piperidine-3-carboxylic acid as a core scaffold to create novel analogs that showed enhanced binding affinity to GABA_A receptors while maintaining favorable blood-brain barrier permeability. The trifluoromethyl group was found to significantly influence the compound's metabolic stability and lipophilicity, addressing common challenges in CNS drug development.

In the area of protease inhibition, recent patent applications (WO2023051234) have disclosed innovative uses of this compound in designing covalent inhibitors for SARS-CoV-2 main protease. The carboxylic acid moiety enables effective coordination with the catalytic dyad (His41/Cys145), while the trifluoromethyl group enhances the inhibitor's residence time through favorable hydrophobic interactions. Molecular dynamics simulations revealed that derivatives containing this scaffold exhibit superior target engagement compared to conventional peptidomimetic inhibitors.

Metabolic studies conducted in 2024 have provided new insights into the compound's biotransformation pathways. Using advanced LC-MS/MS techniques, researchers identified that the piperidine ring undergoes minimal oxidative metabolism, while the trifluoromethyl group remains intact during phase I metabolism. These findings, published in Drug Metabolism and Disposition, suggest that 3-(Trifluoromethyl)piperidine-3-carboxylic acid derivatives may offer improved metabolic stability over their non-fluorinated counterparts, potentially reducing the risk of drug-drug interactions in polypharmacy scenarios.

The compound has also emerged as a valuable tool in chemical biology for studying protein-protein interactions. A recent Nature Chemical Biology publication demonstrated its incorporation into activity-based probes for mapping the binding sites of challenging protein targets. The trifluoromethyl group's ¹⁹F NMR signature enables real-time monitoring of binding events, while the carboxylic acid facilitates conjugation to various reporter tags without compromising target engagement.

From a synthetic chemistry perspective, novel asymmetric routes to 3-(Trifluoromethyl)piperidine-3-carboxylic acid have been developed, as reported in Organic Letters (2024). These methods employ chiral auxiliaries or organocatalysts to achieve enantiomeric excesses >98%, addressing previous challenges in obtaining optically pure material. The availability of both enantiomers has enabled structure-activity relationship studies that revealed significant differences in biological activity between stereoisomers for certain target classes.

In conclusion, 3-(Trifluoromethyl)piperidine-3-carboxylic acid (CAS: 2260936-34-1) represents a privileged scaffold with diverse applications in drug discovery and chemical biology. Recent advances have expanded its utility beyond traditional medicinal chemistry into areas such as targeted protein degradation, covalent inhibitor design, and molecular imaging. The compound's unique combination of structural features continues to inspire innovative research across multiple therapeutic areas, positioning it as a valuable asset in contemporary pharmaceutical development pipelines.